Cas no 947533-15-5 ({4-(trifluoromethyl)sulfanylphenyl}boronic Acid)
947533-15-5 structure
Product Name:{4-(trifluoromethyl)sulfanylphenyl}boronic Acid
CAS No:947533-15-5
MF:C7H6BF3O2S
MW:221.992551326752
MDL:MFCD12546499
CID:802534
PubChem ID:46739571
Update Time:2025-04-19
{4-(trifluoromethyl)sulfanylphenyl}boronic Acid Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid,B-[4-[(trifluoromethyl)thio]phenyl]-
- [4-(trifluoromethylsulfanyl)phenyl]boronic acid
- 4-SCF3-phenyl boronic acid
- 4-(TRIFLUOROMETHYLTHIO)-BENZENEBORONIC ACID
- (4-Trifluoromethylsulfanylphenyl)boronic acid
- MFCD12546499
- (4-((Trifluoromethyl)thio)phenyl)boronicacid
- 947533-15-5
- 4-(Trifluoromethylthio)phenylboronic acid
- 4-[(Trifluoromethyl)thio]phenylboronic Acid
- Z1269118664
- AS-82023
- {4-[(Trifluoromethyl)sulfanyl]phenyl}boronic acid
- CS-0143892
- F75913
- AMY18782
- DTXSID40675170
- SCHEMBL1231548
- (4-((Trifluoromethyl)thio)phenyl)boronic acid
- (4-[(TRIFLUOROMETHYL)SULFANYL]PHENYL)BORONIC ACID
- SY204551
- EN300-224942
- 4-trifluoromethylsulfanyl-benzene boronic acid
- 4-[(TRIFLUOROMETHYL)SULFANYL]PHENYLBORONIC ACID
- {4-(trifluoromethyl)sulfanylphenyl}boronic Acid
-
- MDL: MFCD12546499
- Inchi: 1S/C7H6BF3O2S/c9-7(10,11)14-6-3-1-5(2-4-6)8(12)13/h1-4,12-13H
- InChI Key: LCTCJAHRVYNYTQ-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)C1C=CC(B(O)O)=CC=1
Computed Properties
- Exact Mass: 222.01300
- Monoisotopic Mass: 222.013
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 65.8A^2
Experimental Properties
- Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 242.0±50.0 ºC (760 Torr),
- Flash Point: 100.2±30.1 ºC,
- Solubility: Very slightly soluble (0.2 g/l) (25 º C),
- PSA: 65.76000
- LogP: 0.97830
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
{4-(trifluoromethyl)sulfanylphenyl}boronic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
{4-(trifluoromethyl)sulfanylphenyl}boronic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM137383-250mg |
(4-((trifluoromethyl)thio)phenyl)boronic acid |
947533-15-5 | 0.95 | 250mg |
$509 | 2021-08-05 | |
| Chemenu | CM137383-250mg |
(4-((trifluoromethyl)thio)phenyl)boronic acid |
947533-15-5 | 95%+ | 250mg |
$509 | 2022-08-31 | |
| Ambeed | A785945-50mg |
(4-((Trifluoromethyl)thio)phenyl)boronic acid |
947533-15-5 | 95+% | 50mg |
$28.0 | 2025-04-14 | |
| Ambeed | A785945-100mg |
(4-((Trifluoromethyl)thio)phenyl)boronic acid |
947533-15-5 | 95+% | 100mg |
$42.0 | 2025-04-14 | |
| Ambeed | A785945-250mg |
(4-((Trifluoromethyl)thio)phenyl)boronic acid |
947533-15-5 | 95+% | 250mg |
$60.0 | 2025-04-14 | |
| Ambeed | A785945-1g |
(4-((Trifluoromethyl)thio)phenyl)boronic acid |
947533-15-5 | 95+% | 1g |
$183.0 | 2025-04-14 | |
| TRC | T900340-2.5mg |
{4-[(trifluoromethyl)sulfanyl]phenyl}boronic Acid |
947533-15-5 | 2.5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T900340-5mg |
{4-[(trifluoromethyl)sulfanyl]phenyl}boronic Acid |
947533-15-5 | 5mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T900340-25mg |
{4-[(trifluoromethyl)sulfanyl]phenyl}boronic Acid |
947533-15-5 | 25mg |
$ 295.00 | 2022-06-02 | ||
| Ambeed | A785945-5g |
(4-((Trifluoromethyl)thio)phenyl)boronic acid |
947533-15-5 | 95+% | 5g |
$641.0 | 2025-04-14 |
{4-(trifluoromethyl)sulfanylphenyl}boronic Acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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